Cas no 704875-01-4 (2-([1,2,4]Triazolo[3,4-b][1,3]benzothiazol-3-ylthio)propanoic acid)

2-([1,2,4]Triazolo[3,4-b][1,3]benzothiazol-3-ylthio)propanoic acid structure
704875-01-4 structure
Product Name:2-([1,2,4]Triazolo[3,4-b][1,3]benzothiazol-3-ylthio)propanoic acid
CAS No:704875-01-4
MF:C11H9N3O2S2
MW:279.338059186935
CID:4716232
Update Time:2023-08-16

2-([1,2,4]Triazolo[3,4-b][1,3]benzothiazol-3-ylthio)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-([1,2,4]Triazolo[3,4-b][1,3]benzothiazol-3-ylthio)propanoic acid
    • ChemDiv2_005074
    • A3686/0156360
    • HMS1383G14
    • STK695886
    • IDI1_003789
    • 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)propanoic acid
    • 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)propanoic acid
    • Inchi: 1S/C11H9N3O2S2/c1-6(9(15)16)17-10-12-13-11-14(10)7-4-2-3-5-8(7)18-11/h2-6H,1H3,(H,15,16)
    • InChI Key: PLHCMMFAXPTJNX-UHFFFAOYSA-N
    • SMILES: S1C2=NN=C(N2C2C=CC=CC1=2)SC(C(=O)O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Topological Polar Surface Area: 121
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